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Compound of Interest

Compound Name: Citalopram

Cat. No.: B1669093

For immediate implementation, this document provides essential safety and logistical guidance
for the handling and disposal of Citalopram in a laboratory setting. As a selective serotonin
reuptake inhibitor (SSRI), Citalopram requires careful management due to its potential health
hazards. Adherence to these procedures is critical for ensuring personnel safety, environmental
protection, and regulatory compliance.

Citalopram hydrobromide is classified as a hazardous substance. It is harmful if swallowed,
may cause drowsiness or dizziness, is suspected of damaging an unborn child, and is harmful
to aquatic life with long-lasting effects.[1][2] Therefore, rigorous safety protocols are mandatory.

Hazard Summary

The primary hazards associated with Citalopram are summarized below, based on the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.
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Hazard Class Pictogram Signal Word Hazard Statement

H302: Harmful if

Acute Toxicity (Oral) wialt text Warning
swallowed.[1][2][3][4]

H361d: Suspected of

Reproductive Toxicity walt text Warning damaging the unborn
child.[1][2]
Specific Target Organ H336: May cause
Toxicity (Single wialt text Warning drowsiness or
Exposure) dizziness.[1]
Hazardous to the H412: Harmful to
Aquatic Environment None No Signal Word aquatic life with long
(Chronic) lasting effects.[1][2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the final and most critical barrier to exposure.[5] The following
PPE is required when handling Citalopram powder or solutions.
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Double Gloves

Wear two pairs of powder-free
nitrile gloves.[6][7] The inner
glove should be tucked under
the gown cuff, and the outer
glove should go over the cuff.
[8] Change the outer glove
immediately if contaminated, or
every 30-60 minutes during

extended handling.[5]

Body

Protective Gown

A disposable, low-permeability
gown with a solid front, long
sleeves, and tight-fitting cuffs

is required.[8]

Eyes/Face

Safety Goggles & Face Shield

Chemical safety goggles are
mandatory.[6] A full face shield
should be used in addition to
goggles when there is a risk of
splashes or aerosol

generation.[6]

Respiratory

Respirator

For handling powders or when
dust may be generated, a
NIOSH/MSHA or European
Standard EN 149 approved
particulate respirator is
necessary.[4][6] Surgical
masks offer insufficient

protection.[5]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Citalopram minimizes the risk of exposure.

Step 1: Preparation and Engineering Controls
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e Designated Area: Handle Citalopram only in a designated area, such as a chemical fume
hood or a ventilated enclosure, to ensure adequate ventilation.[3][4]

o Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats,
containers) and waste disposal bags are within the containment area.

e Don PPE: Put on all required PPE in the correct order (gown, inner gloves, respirator,
goggles, face shield, outer gloves).

Step 2: Handling the Compound

e Avoid Dust: Minimize the generation of dust when handling the solid form.[6] Do not cut, drill,
or grind containers that may hold residual dust.[6]

e Prudent Practices: Avoid all personal contact, including inhalation.[6] Do not eat, drink, or
smoke in the handling area.[2][3]

e Labeling: Ensure all containers holding Citalopram are clearly labeled.
Step 3: Decontamination and Doffing PPE
o Clean Equipment: Decontaminate all non-disposable equipment used during the procedure.

» Doff PPE: Remove PPE carefully to avoid self-contamination. Remove the outer gloves first
and dispose of them as hazardous waste.[8] Remove the face shield, goggles, and gown.
Remove inner gloves last.

e Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[3][8]
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Caption: Workflow for Safe Handling and Disposal of Citalopram.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1669093?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Disposal Plan: Step-by-Step Protocol

Improper disposal can lead to environmental contamination; Citalopram must be managed as
hazardous chemical waste.[9]

Step 1: Waste Identification and Segregation

 |dentify Waste Streams: This includes pure Citalopram, expired or unused material, and all
contaminated lab materials such as gloves, gowns, weigh papers, empty stock bottles, and
glassware.[9]

e Segregate Waste: Use dedicated, leak-proof containers clearly labeled "Hazardous Waste:
Citalopram”.[9] Do not mix Citalopram waste with non-hazardous trash.[9]

Step 2: Container Management and Disposal
o Storage: Keep hazardous waste containers sealed and stored in a designated, secure area.

o Prohibition: Never dispose of Citalopram or its solutions down the drain.[1][9] The EPA
prohibits the sewering of hazardous pharmaceutical waste.[9]

o Final Disposal: Arrange for disposal through an approved hazardous waste management
company, following all local, state, and federal regulations.[3][9]

Emergency Procedures: Spills and Exposure

In case of an accident, follow these procedures immediately.
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Situation Action Protocol

Evacuate and alert others. Wear full PPE,
including a respirator.[6] Avoid generating dust.
[6] Gently cover the spill with an inert absorbent

Minor Spill (Powder) material. Use dry clean-up procedures; carefully
sweep or vacuum the material into a hazardous
waste container.[3][6] The vacuum must be
fitted with a HEPA filter.[6]

Call a poison center or doctor immediately.[3]
Ingestion Rinse the mouth with water.[3] Do NOT induce

vomiting.[3]

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration and
seek immediate medical attention.[3]

Immediately remove contaminated clothing.[3]
) Flush the affected skin with running water for at
Skin Contact . . .
least 15 minutes.[3] Seek medical attention if

irritation persists.[4]

Immediately flush eyes with running water for at
Eye Contact least 15 minutes, holding eyelids open.[3] Seek

immediate medical attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling of Citalopram: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669093#personal-protective-equipment-for-
handling-citalopram]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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